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Compound of Interest

Compound Name: Methionine Sulfoxide

Cat. No.: B555272

Essential Safety and Handling Guide for
Methionine Sulfoxide

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Methionine Sulfoxide. Adherence to these protocols is vital for
ensuring a safe research environment.

Hazard Identification and Personal Protective
Equipment

Methionine Sulfoxide is classified as a chemical that can cause skin and serious eye
irritation[1][2][3][4]. It may also cause respiratory irritation[2][4]. Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b555272?utm_src=pdf-interest
https://www.benchchem.com/product/b555272?utm_src=pdf-body
https://www.benchchem.com/product/b555272?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6287303&productDescription=L-METHIONINE+SULFOXIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/l-methionine-sulfoxide.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJodGxqaXQ2eDB6aW8zdjc2cDM1MmN3MzZ6a3l3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--58a7fa25c33d3005fac9d0c23e1d70de2384f05c/MetaSci_MSI_3226-65-1_L-Methionine_sulfoxide.pdf
https://en.wikipedia.org/wiki/Methionine_sulfoxide
https://www.chemicalbook.com/msds/l-methionine-sulfoxide.pdf
https://en.wikipedia.org/wiki/Methionine_sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Recommended Personal
Hazard Classification ) )
Protective Equipment (PPE)

Wear appropriate protective

gloves and clothing to prevent
Skin Irritation Category 2[1] skin exposure. Chemical-

impermeable gloves are

recommended[2].

Wear safety glasses with side-
Eye Irritation Category 2[1] shields conforming to EN166
or equivalent[1].

Use in a well-ventilated area. If
i o dust formation is likely or
Respiratory Irritation Category 3[1] S
ventilation is inadequate, wear

a suitable respirator[2][3].

Safe Handling and Storage Procedures

Handling:

Handle in a well-ventilated area to minimize inhalation of dust[2].

Avoid contact with skin and eyes by wearing the appropriate PPE[2][3].

Prevent dust formation and accumulation[2][3].

Wash hands thoroughly after handling[3].

Do not eat, drink, or smoke in areas where Methionine Sulfoxide is handled.

Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place[3].
e Some sources recommend refrigeration[1].

» Store locked up[2][3].
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Accidental Release and Disposal Plan

Spill Response: In the event of a spill, follow these steps to ensure safe cleanup:
o Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

o Wear the appropriate PPE, including respiratory protection if dust is present.

o Sweep up the spilled solid material, avoiding dust generation[1].

e Shovel the material into a suitable, labeled container for disposal[1].

e Clean the spill area thoroughly.

Disposal:

o Dispose of Methionine Sulfoxide and any contaminated materials in accordance with local,
state, and federal regulations.

o Keep the chemical in suitable, closed containers for disposal[2]. Do not allow it to enter
drains[2].

Below is a workflow diagram for handling a Methionine Sulfoxide spill.
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Spill Response Protocol

Evacuate Immediate Area

l

Ensure Adequate Ventilation

l

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

l

Sweep Up Solid Material
(Avoid Dust Generation)

'

Place in Labeled Container for Disposal

l

Clean Spill Area Thoroughly

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a Methionine Sulfoxide spill.

First Aid Measures
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 After Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek medical attention[2][3].

o After Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.
Remove contaminated clothing. If skin irritation persists, call a physician[1][3].

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing for at least 15 minutes and seek medical
attention[2][3].

 After Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Get medical attention if symptoms occur[1][2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. chemicalbook.com [chemicalbook.com]

o 3. sds.metasci.ca [sds.metasci.ca]

e 4. Methionine sulfoxide - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Personal protective equipment for handling Methionine
Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555272#personal-protective-equipment-for-handling-
methionine-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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